Cas no 9002-89-5 (Polyvinyl alcohol)

• Product Name: Polyvinyl alcohol
• CAS No: 9002-89-5
• MF: C₂H₄O
• MW: 44.0526
• MDL: MFCD00081922
• CID: 48147
• PubChem ID: 87574935
• Update Time: 2025-06-19

Polyvinyl alcohol Chemical and Physical Properties

Names and Identifiers

• Poly(vinyl alcohol)
• PVA
• polyvinyl alcohol 28-99
• polyvinyl alcohol 3-98
• polyvinyl alcohol 18-88
• polyvinyl alcohol standard 200000
• polyvinyl alcohol 15000
• polyvinyl alcohol 22000
• polyvinyl alcohol 49000
• polyvinyl alcohol 72000
• polyvinyl alcohol 100000
• MOWIOL 4-88
• Poly(vinyl alcohol) (Enzyme Grade)(Fully hydrolyzed)
• poly(1-hydroxyethylene)
• Poly(vinyl alcohol) (Fully hydrolyzed-very
• POLYVINYL ALCOHOL (PVA)
• Polyvinyl alcohol (Release agent)
• POLYVINYLIC ALCOHOL
• Mowiol?28-99
• Mowiol?4-98
• Mowiol?3-96
• Mowiol?40-88
• Vinyl alcohol - polymerised
• Polyvinyl alcohol
• Poly(vinyl alcohol)224
• Poly(vinyl alcohol) 105
• Poly(vinyl alcohol) 1799
• Poly(vinyl alcohol) 1788 low-viscosity
• Poly(vinyl alcohol) 1788
• Poly(vinyl alcohol) 1797
• Poly(vinyl alcohol) 205
• EG-30
• ETHENOL
• POLYVINYL ALCOHOL 1799 TYPE
• polyvinyl alcohol,vinylalcohol polymer
• -50
• BR,1750±50
• GR,124
• GR,AH-26
• Mowiol&reg
• Polyvinyl alcohol 17-99
• PVA 17-99
• PVA-103
• vinyl alcohol
• AtlasSupport™
• PVA blend filament
• AquaSolve™
• PVA filament
• PVA (n=approx. 2000) (degree of saponification ca. 80mol%)
• Hydroxyethylene
• Hydroxyethene
• Ethenol, homopolymer
• Polyviol
• Gohsenol
• Mowiol
• Elvanol
• Poval
• vinylalcohol
• Rhodoviol
• Alcotex 17F-H
• Gelvatol
• Alkotex
• Vinarole
• Vinarol
• Vinalak
• Polydesis
• Polyvinol
• Alvyl
• Lemol
• Covol
• Sloviol R
• Lamephil OJ
• Gohsenol GH
• Vinarol DT
• Vinacol MH
• Vinarol ST
• Kuralon VP
• Aracet APV
• Enbra OV
• Polysizer 173
• Gtohsenol GL 05
• Gohsenol NH 26
• Gohsenol KH 17
• Gohsenol GM 14
• Gohsenol GL 08
• PVA 100-27
• PVA100-86
• Mowiol® PVA-103
• Poly(vinyl alcohol) 1795
• Mowiol® PVA-210
• Mowiol® PVA-224
• Mowiol® PVA-124
• Poly(vinyl alcohol) 124
• PVA-1788

• MDL： MFCD00081922
• Inchi： 1S/C2H4O/c1-2-3/h2-3H,1H2
• InChI Key： IMROMDMJAWUWLK-UHFFFAOYSA-N
• SMILES： O([H])C([H])=C([H])[H]

Computed Properties

• Exact Mass: 44.026
• Monoisotopic Mass: 44.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 10.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 2
• Surface Charge: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: White or cream solid
• Density: 1.30
• Melting Point: >300 °C
• Boiling Point: -14.5°C (rough estimate)
• Flash Point: 79 ºC
• Refractive Index: 1.3810 (estimate)
• PH: 3.5-7.0 (40g/l, H2O, 20℃)
• Solubility: H2O: soluble (hot)
• Water Partition Coefficient: Soluble in hot water
• Stability/Shelf Life: Stable. Combustible. Dust may form explosive mixtures with air. Incompatible with strong oxidizing agents.
• PSA: 20.23000
• LogP: 0.68790
• Merck: 7585
• Solubility: Soluble in water, insoluble in petroleum solvents.
• Sensitiveness: Sensitive to humidity

Polyvinyl alcohol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H332,H312,H302
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 20/21/22-68/20/21/22
• Safety Instruction： 36/37
• RTECS：TR8100000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Keep away from high temperatures, sparks and flames. Store in tightly closed containers. Store in a cool, dry and well ventilated area, away from incompatible substances and flammable areas.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Enols
• Material Chemicals High Polymer Materials Elementary Organic Polymers
• Material Chemicals High Polymer Materials

Additional information on Polyvinyl alcohol

Recent Advances in Polyvinyl Alcohol (PVA, CAS 9002-89-5) Research for Biomedical and Chemical Applications

Polyvinyl alcohol (PVA, CAS 9002-89-5) continues to be a focal point in interdisciplinary research due to its unique physicochemical properties, biocompatibility, and versatility. Recent studies have explored its applications in drug delivery, tissue engineering, and sustainable materials, leveraging advancements in polymer chemistry and nanotechnology. This briefing synthesizes key findings from 2023-2024 literature, highlighting innovations in PVA-based systems and their translational potential.

Drug Delivery Systems: A 2024 Journal of Controlled Release study demonstrated PVA's efficacy in stabilizing mRNA-loaded lipid nanoparticles (LNPs). By modifying PVA's hydroxyl groups (degree of hydrolysis: 87-89%), researchers achieved a 40% increase in cellular uptake efficiency compared to conventional PEGylated LNPs, attributed to PVA's tunable surface charge and reduced protein corona formation. The system (patent pending) utilizes PVA with a molecular weight of 30-50 kDa for optimal biodistribution.

Tissue Engineering Scaffolds: A breakthrough in Advanced Functional Materials (2023) reported 3D-printed PVA/graphene oxide (GO) hybrid scaffolds with anisotropic electrical conductivity (2.3 S/m longitudinally). The composite (PVA:GO ratio 5:1 w/w) exhibited enhanced cardiomyocyte alignment (85% orientation index) and spontaneous beating frequency (1.2 Hz), addressing critical challenges in cardiac patch development. Notably, the scaffold's degradation profile (90% mass loss in 28 days under physiological conditions) matched myocardial regeneration timelines.

Environmental Applications: PVA's role in circular economy solutions was highlighted in Green Chemistry (2023), where enzymatically degradable PVA (modified with lipase-sensitive ester linkages) achieved 94% mineralization in 45 days under industrial composting conditions. The material (trade name: EcoPVA™) maintained tensile strength (18 MPa) comparable to conventional PVA while meeting OECD 301B biodegradability standards.

Analytical Advancements: A novel FTIR-ATR method (Polymer Testing, 2024) enabled real-time monitoring of PVA crystallinity (detection limit: 2.3% crystallinity index) during electrospinning. This technique revealed that optimal fiber formation occurs at 55-60°C with 10-12% w/v PVA (Mw: 130 kDa), providing critical process control parameters for industrial-scale production.

Regulatory Updates: The FDA's 2023 draft guidance on polymeric excipients now includes specific characterization requirements for PVA in ophthalmic formulations (particle size distribution <10 µm, residual acetate <0.1%). Concurrently, the European Pharmacopoeia (11th Ed.) introduced new monographs for high-purity PVA grades (hydrolysis degree ≥98.5%) for parenteral applications.

Future Directions: Emerging research focuses on PVA-based conductive hydrogels for neural interfaces (Nature Materials, under review) and CRISPR-cas9 delivery vehicles (ACS Nano, 2024 preprint). The development of machine learning models to predict PVA composite properties (R²=0.91 for mechanical strength prediction) represents a paradigm shift in materials design.